Cas no 1882762-91-5 (4-methyl-1-(1-methyl-1H-imidazol-4-yl)hexane-1,3-dione)

• Product Name: 4-methyl-1-(1-methyl-1H-imidazol-4-yl)hexane-1,3-dione
• CAS No: 1882762-91-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5851334
• PubChem ID: 165788070
• Update Time: 2025-06-29

4-methyl-1-(1-methyl-1H-imidazol-4-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(1-methyl-1H-imidazol-4-yl)hexane-1,3-dione
• 1882762-91-5
• EN300-1126133

• Inchi： 1S/C11H16N2O2/c1-4-8(2)10(14)5-11(15)9-6-13(3)7-12-9/h6-8H,4-5H2,1-3H3
• InChI Key： DXVPFPXOCMMASU-UHFFFAOYSA-N
• SMILES： O=C(CC(C1=CN(C)C=N1)=O)C(C)CC

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Additional information on 4-methyl-1-(1-methyl-1H-imidazol-4-yl)hexane-1,3-dione

4-Methyl-1-(1-Methyl-1H-Imidazol-4-Yl)Hexane-1,3-Dione: A Comprehensive Overview

The compound 4-Methyl-1-(1-Methyl-1H-Imidazol-4-Yl)Hexane-1,3-Dione (CAS No. 1882762-91-5) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of diones, which are characterized by the presence of two ketone groups within the same carbon chain. The imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, adds complexity and functionality to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of imidazole-containing compounds in drug design due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The hexane backbone of this compound provides flexibility and stability, while the methyl groups contribute to its lipophilicity, enhancing its potential for membrane permeability in biological systems.

One of the most promising applications of 4-Methyl-1-(1-Methyl-1H-Imidazol-4-Yl)Hexane-1,3-Dione is in the field of medicinal chemistry. Researchers have explored its role as a scaffold for designing bioactive molecules targeting various diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The dione functional groups can participate in various chemical reactions, making it a versatile building block for synthesizing advanced materials. A recent report in *Advanced Materials* highlighted its use in creating self-healing polymers due to its ability to form reversible bonds under specific conditions.

The synthesis of 4-Methyl-1-(1-Methyl-1H-Imidazol-4-Yl)Hexane-1,3-Dione involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and cyclization reactions. The key challenge lies in controlling the stereochemistry during the formation of the imidazole ring to ensure high purity and yield. Researchers have developed optimized protocols that utilize microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

From an environmental perspective, the compound's biodegradability and ecological impact have been studied extensively. According to a 2023 report by the European Chemicals Agency (ECHA), this compound exhibits moderate biodegradability under aerobic conditions, making it suitable for use in eco-friendly chemical processes. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, 4-Methyl-1-(1-Methyl-1H-imidazol-4-Yl)hexane-1,3-dione (CAS No. 1882762-91-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery, material science, and green chemistry initiatives. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.